Cas no 1443309-80-5 (2,2,2-trifluoro-1-[4-(2-methylpropoxy)phenyl]ethanone)

• Product Name: 2,2,2-trifluoro-1-[4-(2-methylpropoxy)phenyl]ethanone
• CAS No: 1443309-80-5
• MF: C₁₂H₁₃F₃O₂
• MW: 246.225634336472
• MDL: MFCD14635339
• CID: 5150825
• Update Time: 2026-03-03

2,2,2-trifluoro-1-[4-(2-methylpropoxy)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-[4-(2-methylpropoxy)phenyl]ethanone
• Ethanone, 2,2,2-trifluoro-1-[4-(2-methylpropoxy)phenyl]-

• MDL： MFCD14635339
• Inchi： 1S/C12H13F3O2/c1-8(2)7-17-10-5-3-9(4-6-10)11(16)12(13,14)15/h3-6,8H,7H2,1-2H3
• InChI Key： BBEOZDQFMAQQIG-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OCC(C)C)C=C1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-trifluoro-1-[4-(2-methylpropoxy)phenyl]ethanone

Introduction to Compound with CAS No. 1443309-80-5 and Product Name: 2,2,2-trifluoro-1-[4-(2-methylpropoxy)phenyl]ethanone

The compound with the CAS number 1443309-80-5 and the product name 2,2,2-trifluoro-1-[4-(2-methylpropoxy)phenyl]ethanone represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and molecular imaging. The presence of a trifluoromethyl group and a phenoxyethyl moiety in its molecular structure imparts distinct physicochemical properties that make it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds, owing to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The compound in question is no exception, as its molecular design incorporates elements that are highly desirable in modern drug design. Specifically, the trifluoromethyl group (–CF₃) is known for its ability to modulate pharmacokinetic profiles, while the phenoxyethyl chain (–O–CH₂–CH(CH₃)₂) introduces a lipophilic component that can enhance membrane permeability. These features collectively contribute to the compound's potential as a pharmacophore in the development of novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The trifluoro-1-[4-(2-methylpropoxy)phenyl]ethanone structure has been explored for its role in modulating enzyme activity and receptor binding. For instance, derivatives of this compound have shown promise in inhibiting certain kinases and proteases that are implicated in various diseases, including cancer and inflammatory disorders. The methylpropoxy group at the para position of the phenyl ring further enhances the compound's interactions with biological targets by providing steric hindrance and electronic modulation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework. These synthetic strategies not only highlight the compound's complexity but also underscore its synthetic challenge, which is often a critical factor in evaluating its feasibility for large-scale production.

From a computational chemistry perspective, the molecular dynamics of 2,2,2-trifluoro-1-[4-(2-methylpropoxy)phenyl]ethanone have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into its conformational flexibility and electronic properties, which are essential for understanding its behavior in biological systems. Additionally, molecular docking simulations have been performed to assess its binding affinity to various protein targets. Such computational analyses are crucial for guiding experimental efforts and optimizing lead compounds for therapeutic applications.

The pharmacological profile of this compound has been evaluated through in vitro assays that measure its interaction with biological receptors and enzymes. Preliminary results suggest that it exhibits moderate activity against certain targets while maintaining good selectivity. This balance between potency and selectivity is a key criterion for any drug candidate entering clinical development. Furthermore, toxicological studies have been conducted to assess its safety profile, ensuring that any potential therapeutic benefits are not overshadowed by adverse effects.

In conclusion, the compound with CAS number 1443309-80-5 and product name 2,2,2-trifluoro-1-[4-(2-methylpropoxy)phenyl]ethanone represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds like this one, their role in addressing unmet medical needs is likely to expand significantly.